Cas no 844872-85-1 (4-Oxazolecarboxylic acid, 5-cyclopropyl-2-formyl-, methyl ester)

• Product name: 4-Oxazolecarboxylic acid, 5-cyclopropyl-2-formyl-, methyl ester
• CAS No: 844872-85-1
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 4214441

4-Oxazolecarboxylic acid, 5-cyclopropyl-2-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-cyclopropyl-2-formyl-, methyl ester

• Inchi： 1S/C9H9NO4/c1-13-9(12)7-8(5-2-3-5)14-6(4-11)10-7/h4-5H,2-3H2,1H3
• InChI Key： KZGPTSWSCXBQEW-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(C(OC)=O)N=C1C=O

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 330.8±44.0 °C(Predicted)
• pka: -3.91±0.10(Predicted)